Cas no 1806845-90-8 (2-Cyano-6-(difluoromethyl)-4-fluoropyridine-3-sulfonamide)

• Product Name: 2-Cyano-6-(difluoromethyl)-4-fluoropyridine-3-sulfonamide
• CAS No: 1806845-90-8
• MF: C₇H₄F₃N₃O₂S
• MW: 251.18577003479
• CID: 4807890
• Update Time: 2025-10-21

2-Cyano-6-(difluoromethyl)-4-fluoropyridine-3-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2-Cyano-6-(difluoromethyl)-4-fluoropyridine-3-sulfonamide

• Inchi： 1S/C7H4F3N3O2S/c8-3-1-4(7(9)10)13-5(2-11)6(3)16(12,14)15/h1,7H,(H2,12,14,15)
• InChI Key： DNHYBWOHFKNIHO-UHFFFAOYSA-N
• SMILES： S(C1C(C#N)=NC(C(F)F)=CC=1F)(N)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 399
• XLogP3: 0.2
• Topological Polar Surface Area: 105

Additional information on 2-Cyano-6-(difluoromethyl)-4-fluoropyridine-3-sulfonamide

Recent Advances in the Study of 2-Cyano-6-(difluoromethyl)-4-fluoropyridine-3-sulfonamide (CAS: 1806845-90-8)

2-Cyano-6-(difluoromethyl)-4-fluoropyridine-3-sulfonamide (CAS: 1806845-90-8) has recently emerged as a compound of significant interest in the field of chemical biology and pharmaceutical research. This sulfonamide derivative, characterized by its unique pyridine core and functional groups, has shown promising potential in various applications, including drug development and agrochemical research. Recent studies have focused on elucidating its molecular interactions, biological activities, and potential therapeutic uses.

One of the key areas of investigation has been the compound's role as a potential inhibitor of specific enzymatic pathways. Researchers have explored its binding affinity and selectivity towards target proteins, leveraging advanced techniques such as X-ray crystallography and molecular docking simulations. These studies have provided valuable insights into the structural determinants of its activity, paving the way for the design of more potent analogs.

In addition to its biochemical properties, recent reports have highlighted the synthetic routes and scalability of 2-Cyano-6-(difluoromethyl)-4-fluoropyridine-3-sulfonamide. Optimized synthetic protocols have been developed to enhance yield and purity, addressing challenges related to the introduction of the difluoromethyl and cyano groups. These advancements are critical for ensuring the compound's availability for further preclinical and clinical studies.

Another notable aspect of recent research is the exploration of the compound's pharmacokinetic and toxicological profiles. Preliminary in vivo studies have demonstrated favorable absorption and distribution characteristics, although further investigations are required to fully assess its safety and efficacy. These findings are particularly relevant for its potential application in therapeutic areas such as oncology and infectious diseases.

Looking ahead, the ongoing research on 2-Cyano-6-(difluoromethyl)-4-fluoropyridine-3-sulfonamide is expected to uncover additional applications and mechanistic insights. Collaborative efforts between academic institutions and pharmaceutical companies are likely to accelerate its development, potentially leading to novel therapeutic agents or agrochemical solutions. The compound's versatility and unique chemical properties position it as a valuable candidate for future innovations in the field.